4’-epi-Entecavir-di-o-benzyl Ether
4’-epi-Entecavir-di-o-benzyl Ether
Brand Name:
Vulcanchem
CAS No.:
1354695-85-4
VCID:
VC0151598
InChI:
InChI=1S/C26H27N5O3/c1-17-20(15-33-13-18-8-4-2-5-9-18)22(34-14-19-10-6-3-7-11-19)12-21(17)31-16-28-23-24(31)29-26(27)30-25(23)32/h2-11,16,20-22H,1,12-15H2,(H3,27,29,30,32)/t20-,21-,22+/m0/s1
SMILES:
C=C1C(CC(C1COCC2=CC=CC=C2)OCC3=CC=CC=C3)N4C=NC5=C4NC(=NC5=O)N
Molecular Formula:
C26H27N5O3
Molecular Weight:
457.534
4’-epi-Entecavir-di-o-benzyl Ether
CAS No.: 1354695-85-4
Reference Standards
VCID: VC0151598
Molecular Formula: C26H27N5O3
Molecular Weight: 457.534
| CAS No. | 1354695-85-4 |
|---|---|
| Product Name | 4’-epi-Entecavir-di-o-benzyl Ether |
| Molecular Formula | C26H27N5O3 |
| Molecular Weight | 457.534 |
| IUPAC Name | 2-amino-9-[(1S,3R,4R)-2-methylidene-4-phenylmethoxy-3-(phenylmethoxymethyl)cyclopentyl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C26H27N5O3/c1-17-20(15-33-13-18-8-4-2-5-9-18)22(34-14-19-10-6-3-7-11-19)12-21(17)31-16-28-23-24(31)29-26(27)30-25(23)32/h2-11,16,20-22H,1,12-15H2,(H3,27,29,30,32)/t20-,21-,22+/m0/s1 |
| Standard InChIKey | KROVOOOAPHSWCR-FDFHNCONSA-N |
| SMILES | C=C1C(CC(C1COCC2=CC=CC=C2)OCC3=CC=CC=C3)N4C=NC5=C4NC(=NC5=O)N |
| Synonyms | 2-Amino-1,9-dihydro-9-[(1S,3R,4R)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-6H-purin-6-one |
| Last Modified | Aug 20 2021 |
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